Cas no 2138358-86-6 (2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl-)

• Product Name: 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl-
• CAS No: 2138358-86-6
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 5288892
• Update Time: 2025-11-06

2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl-

• Inchi： 1S/C13H12FNO/c1-9-5-6-12(13(8-16)15-9)10-3-2-4-11(14)7-10/h2-7,16H,8H2,1H3
• InChI Key： NMVSWILDBAUCJI-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C)=CC=C1C1=CC=CC(F)=C1

Additional information on 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl-

Research Brief on 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- (CAS: 2138358-86-6): Recent Advances and Applications

The compound 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- (CAS: 2138358-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the fluorophenyl and pyridinemethanol moieties, make it a promising candidate for further investigation in various pharmacological contexts.

Recent studies have highlighted the role of 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity through its interaction with ATP-binding sites has been particularly noteworthy, suggesting its potential as a scaffold for designing next-generation therapeutics.

In addition to its role in kinase inhibition, 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- has also been explored for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings open new avenues for combating antibiotic resistance, a pressing global health challenge.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from in vitro and in vivo models suggest that 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- may exhibit neuroprotective effects by reducing oxidative stress and inhibiting protein aggregation, which are hallmark features of diseases like Alzheimer's and Parkinson's. While these results are promising, further studies are needed to elucidate the underlying molecular mechanisms and optimize the compound's pharmacokinetic properties.

The synthesis of 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- has also seen advancements, with recent publications describing more efficient and scalable routes. A 2022 paper in Organic Process Research & Development outlined a novel catalytic method that significantly improves yield and reduces waste, making the compound more accessible for large-scale applications. Such innovations are critical for accelerating the transition from laboratory research to clinical development.

In conclusion, 2-Pyridinemethanol, 3-(3-fluorophenyl)-6-methyl- (CAS: 2138358-86-6) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and neuroprotection, underscore its potential as a valuable tool in drug discovery. Future research should focus on optimizing its biological activity, understanding its mechanisms of action, and advancing its clinical translation. This brief highlights the importance of continued investment in the study of such compounds to address unmet medical needs and improve patient outcomes.